Cas no 119061-17-5 (Octanoic acid, 2-(4-chlorophenoxy)-)

• Product Name: Octanoic acid, 2-(4-chlorophenoxy)-
• CAS No: 119061-17-5
• MF: C₁₄H₁₉ClO₃
• MW: 270.751863718033
• CID: 1208428
• PubChem ID: 15744115
• Update Time: 2025-04-20

Octanoic acid, 2-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2-(4-chlorophenoxy)-
• 2-(4-chlorophenoxy)octanoic acid
• DTXSID901294358
• SCHEMBL6545280
• 119061-17-5

• Inchi： 1S/C14H19ClO3/c1-2-3-4-5-6-13(14(16)17)18-12-9-7-11(15)8-10-12/h7-10,13H,2-6H2,1H3,(H,16,17)
• InChI Key： OCWRHALUOIBPBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C(=O)O)CCCCCC

Computed Properties

• Exact Mass: 270.10237
• Monoisotopic Mass: 270.1022722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53